5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-prop-2-enylthiophene-2-sulfonamide
• InChI: InChI=1S/C7H8ClNO2S2/c1-2-5-9-13(10,11)7-4-3-6(8)12-7/h2-4,9H,1,5H2
• InChI Key: GOGGLYNBZYSKPY-UHFFFAOYSA-N
• Canonical SMILES: C=CCNS(=O)(=O)C1=CC=C(S1)Cl
• Molecular Formula: C7H8ClNO2S2
• Molecular Weight: 237.7 g/mol

Description

5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide, also known as CPETS, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPETS is a sulfonamide-based compound that has shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide is not fully understood. However, it has been shown that 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide targets the PI3K/Akt/mTOR signaling pathway, which plays a crucial role in cell growth, survival, and metabolism. 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide inhibits the activity of mTOR, which leads to the inhibition of protein synthesis and cell cycle arrest. 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide also induces apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide has been shown to have various biochemical and physiological effects, including:
1. Inhibition of cell growth and proliferation
2. Induction of apoptosis in cancer cells
3. Reduction of inflammation
4. Protection of neurons from oxidative stress and excitotoxicity

Advantages and Limitations for Lab Experiments

5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide has several advantages for lab experiments, including:
1. High potency and efficacy
2. Low toxicity
3. Good solubility in water and organic solvents
However, 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide also has some limitations for lab experiments, including:
1. Limited stability
2. Poor bioavailability
3. Lack of selectivity towards specific targets

Future Directions

There are several future directions for the research on 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide, including:
1. Development of 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide-based drugs for cancer treatment
2. Investigation of the potential of 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide in the treatment of neurodegenerative diseases
3. Development of 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide analogs with improved stability and bioavailability
4. Investigation of the potential of 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide in the treatment of other diseases, such as inflammation and autoimmune diseases.
In conclusion, 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide is a sulfonamide-based compound that has shown promising results in various preclinical studies. 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide has potential therapeutic applications in cancer treatment, inflammation, and neuroprotection. However, further research is needed to fully understand the mechanism of action of 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide and to develop 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide-based drugs with improved stability and bioavailability.

Synthesis Methods

The synthesis of 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide involves the reaction of 5-chlorothiophene-2-sulfonyl chloride with propargyl alcohol in the presence of triethylamine. The reaction is carried out at room temperature, and the product is obtained in good yield. The chemical structure of 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide is confirmed through various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide has been extensively studied for its potential therapeutic applications. Some of the areas where 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide has shown promising results are:
1. Cancer Treatment: 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide induces cell cycle arrest and apoptosis in cancer cells by targeting the PI3K/Akt/mTOR signaling pathway.
2. Inflammation: 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide has anti-inflammatory properties and has been shown to reduce inflammation in various animal models of inflammation.
3. Neuroprotection: 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide has been shown to protect neurons from oxidative stress and excitotoxicity. 5-chloro-N-(prop-2-en-1-yl)thiophene-2-sulfonamide reduces the production of reactive oxygen species and enhances the antioxidant defense system in neurons.